Cas no 2228406-89-9 (3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine)

• Product Name: 3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine
• CAS No: 2228406-89-9
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6138987
• PubChem ID: 165720277
• Update Time: 2025-06-11

3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine
• EN300-1730632
• 2228406-89-9
• 3-[(2,5-dimethoxypyridin-4-yl)oxy]propan-1-amine

• Inchi： 1S/C10H16N2O3/c1-13-9-7-12-10(14-2)6-8(9)15-5-3-4-11/h6-7H,3-5,11H2,1-2H3
• InChI Key： NMAWYLMMEZQWPX-UHFFFAOYSA-N
• SMILES： O(C1=CC(=NC=C1OC)OC)CCCN

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine

Comprehensive Overview of 3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine (CAS No. 2228406-89-9): Properties, Applications, and Research Insights

The compound 3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine (CAS No. 2228406-89-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This pyridine derivative is characterized by its dimethoxy-substituted aromatic ring and a propan-1-amine side chain, which contribute to its reactivity and functional versatility. Researchers and industry professionals are increasingly exploring its role in drug discovery, medicinal chemistry, and material science, making it a subject of interest in both academic and industrial settings.

One of the key reasons for the growing interest in 3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine is its potential as a building block for more complex molecules. Its amine functionality allows for easy derivatization, enabling the synthesis of a wide range of compounds with tailored properties. This adaptability is particularly valuable in the development of small-molecule therapeutics, where structural modifications can significantly impact bioavailability, target binding affinity, and metabolic stability. Recent studies have highlighted its utility in designing kinase inhibitors and GPCR modulators, which are critical in treating various diseases.

In addition to its pharmaceutical applications, 3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine is also being investigated for its potential in agrochemical research. The dimethoxypyridine moiety is known to exhibit herbicidal and fungicidal properties, making it a promising candidate for the development of next-generation crop protection agents. With the global push toward sustainable agriculture, this compound's role in creating eco-friendly pesticides is a topic of active exploration.

The synthesis of 3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Researchers have optimized these processes to achieve high yields and purity, which are essential for its use in high-throughput screening and commercial-scale production. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound and ensure its quality.

From a market perspective, the demand for 3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine is expected to rise, driven by its applications in life sciences and specialty chemicals. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of pharmaceutical and agrochemical developers. Furthermore, its inclusion in commercial compound libraries has made it accessible to researchers worldwide, accelerating its adoption in diverse projects.

As the scientific community continues to uncover the potential of 3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine, questions about its mechanism of action, toxicity profile, and scalable synthesis remain areas of active investigation. Online searches for terms like "CAS 2228406-89-9 supplier" and "3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine uses" reflect the growing curiosity and demand for this compound. Its relevance in green chemistry and precision medicine further underscores its importance in modern research.

In conclusion, 3-(2,5-dimethoxypyridin-4-yl)oxypropan-1-amine (CAS No. 2228406-89-9) represents a versatile and valuable compound with broad applications across multiple industries. Its unique chemical structure, combined with its potential in drug development and agricultural innovation, positions it as a key player in the future of specialty chemicals. As research progresses, this molecule is likely to play an even more significant role in addressing some of the most pressing challenges in science and technology.